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Compound of Interest

Compound Name: 4-Mercaptobenzoic acid

Cat. No.: B013650 Get Quote

CAS Number: 1074-36-8[1][2][3]

This technical guide provides an in-depth overview of 4-Mercaptobenzoic acid (4-MBA), a

versatile organosulfur compound with significant applications in nanotechnology, materials

science, and analytical chemistry. This document is intended for researchers, scientists, and

professionals in drug development and related fields, offering detailed information on its

chemical properties, safety data, and key experimental protocols.

Core Chemical and Physical Properties
4-Mercaptobenzoic acid, with the linear formula HSC₆H₄CO₂H, is a white to pale yellow

crystalline solid.[2] It is characterized by the presence of both a thiol (-SH) and a carboxylic

acid (-COOH) functional group, enabling its use as a bifunctional linker molecule.

Table 1: Physical and Chemical Properties of 4-Mercaptobenzoic Acid
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Property Value References

Molecular Weight 154.19 g/mol [3][4]

Melting Point 215-224 °C [5]

Appearance
White to pale yellow

powder/crystal
[2][6]

Solubility
Insoluble in water; soluble in

alcohol and ether.
[2]

pKa 4.05 (Predicted) [2]

Safety and Hazard Information
4-Mercaptobenzoic acid is classified as a hazardous substance. It is crucial to handle this

chemical with appropriate safety precautions in a laboratory setting.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement References

Hazard Class Skin Irrit. 2 Causes skin irritation. [4][7]

Eye Irrit. 2A
Causes serious eye

irritation.
[4][7]

STOT SE 3
May cause respiratory

irritation.
[7][8]

Signal Word Warning [5][8][9]

Precautionary P261 Avoid breathing dust. [7]

P264
Wash skin thoroughly

after handling.
[7][9]

P280

Wear protective

gloves/eye

protection/face

protection.

[7][9]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[7]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[7][9]

Experimental Protocols
Synthesis of 4-Mercaptobenzoic Acid
A common method for the synthesis of 4-mercaptobenzoic acid involves the reaction of p-

chlorobenzoic acid with thiourea, followed by hydrolysis.[7][10]
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Methodology:

Reaction Setup: In a 10L glass reactor, add 6.4L of ethanol at 20-25°C. While stirring, add

800g (5.1 mol) of p-chlorobenzoic acid and 583g (7.7 mol) of thiourea. Continue stirring at

room temperature until all solids are dissolved.

Catalysis and Reflux: Add 1.29g (5.1 mmol) of iodine as a catalyst to the reaction mixture.

Heat the mixture to reflux, maintaining an internal temperature of 75-80°C for 7 hours.

Intermediate Isolation: After the reaction is complete, cool the mixture to 0-5°C and let it

stand for 3 hours. Filter the resulting precipitate to obtain a filter cake. Wash the filter cake

twice with 2.5L of ethanol for 30 minutes each time. Dry the washed cake under reduced

pressure at 50°C for 24 hours to yield the intermediate product.

Hydrolysis: In a separate 10L reactor, add 4.2L of deionized water. While stirring, add 600g

(2.6 mol) of the intermediate, followed by the portion-wise addition of 208g (5.2 mol) of solid

sodium hydroxide. Stir the mixture at room temperature for 1 hour, then filter.

Precipitation and Purification: To the filtrate, slowly add 3L of glacial acetic acid to adjust the

pH to 1-2, which will cause the product to precipitate. Cool the mixture to below 10°C in an

ice bath and stir for 1 hour. Filter the solid, wash the filter cake with 1.2L of deionized water

twice, and dry under vacuum at 40°C to obtain the crude 4-Mercaptobenzoic acid.

Recrystallization: For further purification, dissolve the crude product in 2L of ethyl acetate

and heat to reflux. Cool the solution to 0-5°C to induce crystallization. Filter the purified

product and dry under vacuum at 40°C.
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Synthesis of 4-Mercaptobenzoic Acid

Step 1: Reaction Setup

Step 2 & 3: Catalysis and Intermediate Isolation

Step 4 & 5: Hydrolysis and Precipitation

Step 6: Recrystallization
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Dissolution at RT
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Hydrolysis at RT

Add Acetic Acid (pH 1-2)

Precipitation & Filtration

Crude 4-MBA

Dissolve in Ethyl Acetate
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Purified 4-MBA
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Caption: Workflow for the synthesis of 4-Mercaptobenzoic acid.
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Preparation of Self-Assembled Monolayers (SAMs) on
Gold
The thiol group of 4-MBA exhibits a strong affinity for gold surfaces, leading to the spontaneous

formation of ordered, self-assembled monolayers. This property is widely exploited in surface

functionalization and sensor development.

Methodology:

Substrate Preparation: Use clean, gold-coated substrates. Thorough cleaning is critical for

forming high-quality SAMs. Piranha solution (a 3:7 v/v mixture of 30% H₂O₂ and

concentrated H₂SO₄) can be used for cleaning glass-based gold substrates, but extreme

caution is necessary.

Thiol Solution Preparation: Prepare a dilute solution of 4-Mercaptobenzoic acid in a

suitable solvent, typically ethanol.

Self-Assembly: Immerse the clean gold substrate into the thiol solution using tweezers. To

minimize oxidation, reduce the headspace in the container and backfill with an inert gas like

nitrogen. Seal the container and allow the assembly to proceed for 24-48 hours.

Rinsing and Drying: After assembly, remove the substrate from the solution and rinse it

thoroughly with fresh solvent to remove non-chemisorbed molecules. Dry the substrate with

a gentle stream of dry nitrogen.
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Formation of 4-MBA Self-Assembled Monolayer

Clean Gold Substrate

Immerse Substrate in Solution

Prepare Dilute 4-MBA Solution
(in Ethanol)

Incubate for 24-48h
(under inert atmosphere)

Rinse with Ethanol

Dry with Nitrogen Stream

Functionalized Gold Surface
(Au-S-C6H4-COOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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